Cas no 977-80-0 (Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI))

• Product Name: Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI)
• CAS No: 977-80-0
• MF: C₄H₆O
• MW: 70.0898413658142
• CID: 797488
• PubChem ID: 61239
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI)
• 17α-Chlor-6α-fluor-progesteron
• 1-Ethoxyacetylene #
• AMY33551
• Ethoxyethyne
• 4-01-00-02211 (Beilstein Handbook Reference)
• 927-80-0
• Ethyne, ethoxy-
• FT-0607730
• Ethynyl ethyl ether
• InChI=1/C4H6O/c1-3-5-4-2/h1H,4H2,2H
• EINECS 213-164-5
• MFCD00009247
• ethynoxyethane
• ETHYLETHYNYLETHER
• ethyl ethynylether
• ethoxy acetylene
• DTXSID80239114
• EN300-91560
• Ethyne, ethoxy- (9CI)
• B8RFM34GMK
• Ethoxyacetylene
• ETHYL ETHYNYL ETHER
• ethoxy-ethyne
• 1-Ethoxyethyne
• A844342
• AKOS005258150
• NS00039487
• BRN 0741882
• 977-80-0
• Ether, ethyl ethynyl

• Inchi： 1S/C4H6O/c1-3-5-4-2/h1H,4H2,2H3
• InChI Key： WMYNMYVRWWCRPS-UHFFFAOYSA-N
• SMILES： O(C#C)CC

Computed Properties

• Exact Mass: 70.041864811g/mol
• Monoisotopic Mass: 70.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.732 g/mL at 25 °C
• Boiling Point: 50.0 °C
• Flash Point: −20 °F
• Refractive Index: n20/D 1.379
• PSA: 34.14000
• LogP: 5.03290

Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI) Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-48/20-51/53-62-65-67
• Safety Instruction： 16-36/37-61-62
• Hazardous Material Identification：
• Storage Condition：−20°C